Ethyl 4-amino-1-methyl-1H-indole-2-carboxylate

• CAS No.: 91119-15-2
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: ethyl 4-amino-1-methylindole-2-carboxylate
• InChI: InChI=1S/C12H14N2O2/c1-3-16-12(15)11-7-8-9(13)5-4-6-10(8)14(11)2/h4-7H,3,13H2,1-2H3
• InChI Key: DGWXASOSEWWKAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC=C2N1C)N

Description

Ethyl 4-amino-1-methyl-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a solvent mixture of 50 ml of tetrahydrofuran and 50 ml of methanol was dissolved 1.37 g (5.52 mmol) of ethyl 1-methyl-4-nitro-2-indolecarboxylate. Thereafter 0.30 g of 10% palladium/carbon was added to the solution and catalytic hydrogenation was then conducted at ambient temperature under normal pressure. After completion of the reaction, the catalyst was filtered off and the filtrate was then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography to give 1.2 g (>99%) of ethyl 4-amino-1-methyl-2-indolecarboxylate.

Synthesis routes and methods II

Procedure details